Ethyl 2-bromo-3-cyano-5-fluorophenylacetate
Overview
Description
Ethyl 2-bromo-3-cyano-5-fluorophenylacetate (EBFCFPA) is a synthetic compound commonly used in scientific research. Its unique chemical structure has enabled it to be used as a tool for a variety of laboratory experiments, including studying the biochemical and physiological effects of various compounds. EBFCFPA has been used to study the mechanism of action of various compounds, as well as to assess the advantages and limitations of using it in lab experiments.
Scientific Research Applications
Ethyl 2-bromo-3-cyano-5-fluorophenylacetate has been used in a variety of scientific research applications. It has been used to study the mechanism of action of various compounds, as well as to assess the advantages and limitations of using it in lab experiments. Additionally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate has been used to study the biochemical and physiological effects of various compounds. It has also been used in the synthesis of other compounds, such as 4-fluoro-3-nitrophenylacetate.
Mechanism of Action
Ethyl 2-bromo-3-cyano-5-fluorophenylacetate acts as a substrate in the formation of various compounds. It is capable of undergoing a variety of chemical reactions, such as nitration and bromination. Additionally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate is capable of undergoing nucleophilic substitution reactions, which are essential for the synthesis of a variety of compounds.
Biochemical and Physiological Effects
Ethyl 2-bromo-3-cyano-5-fluorophenylacetate has been used to study the biochemical and physiological effects of various compounds. It has been found to have an inhibitory effect on the activity of cytochrome P450 enzymes, which are essential for the metabolism of various drugs and other compounds. Additionally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate has been found to have an inhibitory effect on the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 2-bromo-3-cyano-5-fluorophenylacetate in laboratory experiments is its ability to undergo a variety of chemical reactions. Additionally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate is relatively inexpensive and readily available, making it an attractive option for scientists. However, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate is toxic and should be handled with caution. Additionally, its reactivity can make it difficult to use in some experiments.
Future Directions
Ethyl 2-bromo-3-cyano-5-fluorophenylacetate has the potential to be used in a variety of scientific research applications. Its ability to undergo a variety of chemical reactions makes it a useful tool for studying the biochemical and physiological effects of various compounds. Additionally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate could be used in the synthesis of other compounds, such as 4-fluoro-3-nitrophenylacetate. Additionally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate could be used to study the mechanism of action of various compounds, as well as to assess the advantages and limitations of using it in lab experiments. Finally, Ethyl 2-bromo-3-cyano-5-fluorophenylacetate could be used to develop new drugs and other compounds with therapeutic potential.
properties
IUPAC Name |
ethyl 2-(2-bromo-3-cyano-5-fluorophenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrFNO2/c1-2-16-10(15)5-7-3-9(13)4-8(6-14)11(7)12/h3-4H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJJRTCREAQHOCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C(=CC(=C1)F)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-3-cyano-5-fluorophenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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